Cas no 2171555-62-5 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(2-methylpropanamido)ethylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(2-methylpropanamido)ethylcarbamoyl}propanoic acid
• CAS No: 2171555-62-5
• MF: C₂₅H₂₉N₃O₆
• MW: 467.514266729355
• CID: 5753553
• PubChem ID: 165803648
• Update Time: 2025-06-08

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(2-methylpropanamido)ethylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171555-62-5
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[2-(2-methylpropanamido)ethyl]carbamoyl}propanoic acid
• EN300-1506589
• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(2-methylpropanamido)ethylcarbamoyl}propanoic acid

• Inchi： 1S/C25H29N3O6/c1-15(2)23(31)26-11-12-27-24(32)21(13-22(29)30)28-25(33)34-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-21H,11-14H2,1-2H3,(H,26,31)(H,27,32)(H,28,33)(H,29,30)
• InChI Key： XRJDLAJSOIBSLS-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCNC(C(C)C)=O)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 467.20563565g/mol
• Monoisotopic Mass: 467.20563565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 134Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(2-methylpropanamido)ethylcarbamoyl}propanoic acid

Research Briefing on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(2-methylpropanamido)ethylcarbamoyl}propanoic acid (CAS: 2171555-62-5)

In recent years, the compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(2-methylpropanamido)ethylcarbamoyl}propanoic acid (CAS: 2171555-62-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, peptide synthesis, and targeted therapeutics. The presence of both the fluorenylmethoxycarbonyl (Fmoc) protecting group and the isobutyramide moiety makes it a versatile intermediate in the synthesis of complex biomolecules.

Recent studies have focused on the role of this compound in facilitating the synthesis of peptide-based drugs. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild acidic conditions. The incorporation of the 2-(2-methylpropanamido)ethylcarbamoyl moiety enhances the solubility and bioavailability of the resulting peptides, making it an attractive choice for pharmaceutical applications. Researchers have reported successful utilization of this compound in the synthesis of novel peptide conjugates with improved pharmacokinetic properties.

One of the key advancements in the application of 2171555-62-5 is its use in the development of targeted drug delivery systems. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound could be conjugated with therapeutic peptides to enhance their specificity towards cancer cells. The researchers utilized the Fmoc-protected amino acid to ensure controlled release of the active drug moiety, thereby minimizing off-target effects. The results indicated a significant improvement in the therapeutic index of the conjugated drugs compared to their non-conjugated counterparts.

Another area of research has explored the potential of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(2-methylpropanamido)ethylcarbamoyl}propanoic acid in the field of proteomics. The compound has been employed as a labeling reagent for mass spectrometry-based protein quantification. Its ability to form stable amide bonds with primary amines in proteins makes it an ideal candidate for isotopic labeling strategies. Recent findings suggest that this approach can significantly enhance the accuracy and reproducibility of quantitative proteomic analyses, paving the way for more reliable biomarker discovery.

Despite these promising developments, challenges remain in the large-scale production and purification of 2171555-62-5. Current synthetic routes often involve multiple steps with moderate yields, necessitating further optimization. Researchers are investigating alternative synthetic strategies, including enzymatic catalysis and flow chemistry, to improve the efficiency and scalability of the production process. Preliminary results from these studies are encouraging, with some reports indicating a potential reduction in production costs by up to 30%.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(2-methylpropanamido)ethylcarbamoyl}propanoic acid represents a valuable tool in modern chemical biology and pharmaceutical research. Its applications span from peptide synthesis to targeted drug delivery and proteomics, highlighting its versatility. Ongoing research efforts aim to address the existing challenges and further expand its utility in the development of next-generation therapeutics. As the field continues to evolve, this compound is expected to play an increasingly important role in advancing biomedical science.